Cas no 36440-29-6 (trimethyl 1,3,6-naphthalenetricarboxylate)

• Product Name: trimethyl 1,3,6-naphthalenetricarboxylate
• CAS No: 36440-29-6
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 921360
• Update Time: 2023-11-19

trimethyl 1,3,6-naphthalenetricarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3,6-tricarbomethoxynaphthalene
• Trimethyl 1,3,6-naphthalenetricarboxylate
• CID 101078787
• 1,3,6-Naphthalenetricarboxylic acid, 1,3,6-trimethyl ester
• trimethyl 1,3,6-naphthalenetricarboxylate

• Inchi： 1S/C16H14O6/c1-20-14(17)9-4-5-12-10(6-9)7-11(15(18)21-2)8-13(12)16(19)22-3/h4-8H,1-3H3
• InChI Key： AKWLIZLUDRYABC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=O)OC)C=C2C=C(C(=O)OC)C=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 446
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 438.3±25.0 °C(Predicted)